Cas no 1213668-39-3 (Boc-D-phe(2-OH)-OH)

• Product Name: Boc-D-phe(2-OH)-OH
• CAS No: 1213668-39-3
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• MDL: MFCD07371955
• CID: 2188305
• PubChem ID: 40418700
• Update Time: 2025-05-22

Boc-D-phe(2-OH)-OH Chemical and Physical Properties

Names and Identifiers

• D-phenylalanine, n-[(1,1-dimethylethoxy)carbonyl]-2-hydroxy-
• Boc-D-phe(2-OH)-OH
• BOC-2-HYDROXY-D-PHENYLALANINE
• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-2-hydroxy-
• AB33376
• (R)-2-(TERT-BUTOXYCARBONYLAMINO)-3-(2-HYDROXYPHENYL)PROPANOIC ACID
• (2R)-3-(2-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• CS-0457033
• (R)-2-TERT-BUTOXYCARBONYLAMINO-3-(2-HYDROXY-PHENYL)-PROPIONIC ACID
• AT27115
• SCHEMBL13541332
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(2-hydroxyphenyl)propanoic acid
• AKOS015962376
• 1213668-39-3
• (R)-2-((tert-Butoxycarbonyl)amino)-3-(2-hydroxyphenyl)propanoic acid

• MDL： MFCD07371955
• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(19)15-10(12(17)18)8-9-6-4-5-7-11(9)16/h4-7,10,16H,8H2,1-3H3,(H,15,19)(H,17,18)/t10-/m1/s1
• InChI Key： TYSXAMSICCTNAT-SNVBAGLBSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC=CC=1O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-D-phe(2-OH)-OH

Comprehensive Guide to Boc-D-phe(2-OH)-OH (CAS No. 1213668-39-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical research, Boc-D-phe(2-OH)-OH (CAS No. 1213668-39-3) has emerged as a critical building block. This N-Boc-protected amino acid derivative is widely recognized for its role in designing peptide-based therapeutics and bioconjugation. With the growing demand for custom peptide synthesis and drug discovery, understanding this compound's properties and applications is essential for researchers and industry professionals.

The Boc (tert-butoxycarbonyl) group in Boc-D-phe(2-OH)-OH provides excellent protection for the amino group during solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. Its D-configuration and 2-hydroxy modification make it particularly valuable for creating stable peptide analogs with enhanced metabolic resistance - a key consideration in developing long-acting therapeutic peptides.

Recent advancements in targeted drug delivery systems have increased interest in Boc-D-phe(2-OH)-OH as a linker molecule. Its hydroxyl functionality allows for selective conjugation with various payloads, addressing one of the most searched topics in pharmaceutical chemistry: "how to improve drug-target specificity". This aligns perfectly with current industry focus on precision medicine approaches.

From a technical perspective, Boc-D-phe(2-OH)-OH (CAS 1213668-39-3) demonstrates excellent solubility in organic solvents commonly used in peptide synthesis, such as DMF and DCM. This property answers another frequently searched question: "what solvents work best for Boc-protected amino acids". The compound's crystalline nature also facilitates high-purity isolation, crucial for meeting stringent GMP standards in pharmaceutical manufacturing.

The 2-hydroxy modification introduces additional possibilities for post-synthetic modifications, making Boc-D-phe(2-OH)-OH particularly valuable in antibody-drug conjugate (ADC) development. This application area has seen exponential growth, with many researchers searching for "novel linker technologies for ADCs". The compound's ability to serve as both a spacer and conjugation point addresses this need effectively.

Quality control of Boc-D-phe(2-OH)-OH typically involves HPLC analysis and mass spectrometry, techniques that dominate scientific queries about "how to characterize protected amino acids". The compound's well-defined chiral center requires special attention during analysis, reflecting the pharmaceutical industry's increasing focus on stereochemical purity in drug development.

Storage and handling of Boc-D-phe(2-OH)-OH (CAS 1213668-39-3) follow standard protocols for N-protected amino acids, with recommendations for cool, dry conditions to maintain stability. This practical information responds to common laboratory queries about "best practices for amino acid storage", particularly important for researchers working with expensive synthetic intermediates.

In the context of green chemistry initiatives, there's growing interest in sustainable synthesis routes for compounds like Boc-D-phe(2-OH)-OH. Recent publications have explored catalytic methods and reduced solvent strategies, addressing the popular search term "environmentally friendly peptide synthesis". These developments align with the broader pharmaceutical industry's sustainability goals.

The global market for specialty amino acid derivatives including Boc-D-phe(2-OH)-OH is projected to grow significantly, driven by expanding biopharmaceutical pipelines and increased peptide therapeutic approvals. Market analysts frequently search for "growth trends in peptide intermediates", highlighting the commercial importance of this compound class.

For researchers exploring structure-activity relationships, Boc-D-phe(2-OH)-OH offers valuable opportunities to study hydroxyl group effects on peptide bioavailability and target binding. These investigations respond to persistent questions in medicinal chemistry about "how functional groups influence drug properties", making the compound particularly relevant to current research priorities.

In conclusion, Boc-D-phe(2-OH)-OH (CAS No. 1213668-39-3) represents a versatile tool in modern peptide science and drug development. Its unique combination of protective group chemistry, chiral integrity, and modifiable functionality positions it as a key player in addressing many current challenges in pharmaceutical research, from improved drug targeting to sustainable manufacturing.